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Compound of Interest

Compound Name: Lubrol WX
CAS No.: 11138-41-3
Cat. No.: B1174942
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential safety and
logistical information for the proper disposal of Lubrol WX, a common nonionic surfactant used
in various laboratory applications. Adherence to these procedures is critical for personnel
safety and environmental protection.

Immediate Safety and Handling Precautions

Lubrol WX, also known by synonyms such as Lubrol 17A17, Lubrol W1, is classified as
harmful if swallowed and causes serious eye irritation.[1] It is also considered slightly
hazardous to water, and large quantities should not be allowed to reach ground water, water
courses, or sewage systems.[1]

Personal Protective Equipment (PPE):
Before handling Lubrol WX, ensure the following PPE is worn:

o Eye Protection: Safety glasses or goggles are mandatory to prevent eye irritation.[1]
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e Hand Protection: Chemical-resistant gloves are required. The exact breakthrough time of the
glove material should be confirmed with the manufacturer.[1]

» Body Protection: A lab coat or other protective clothing should be worn.[1]

o Respiratory Protection: If working in an area with insufficient ventilation or potential for
aerosolization, a short-term filter device (Filter P2) may be necessary.[1]

Step-by-Step Disposal Procedure

Disposal of Lubrol WX and its containers must be conducted in accordance with official
regulations.[1] The following steps provide a general guideline; however, always consult your
institution's specific waste disposal protocols.

o Containment: In case of a spill, contain the material using a non-combustible absorbent
material such as sand, earth, vermiculite, or diatomaceous earth.[2][3][4] Prevent the spill
from entering sewers, water courses, or confined areas.[2][3][4]

o Collection: Carefully collect the spilled material and absorbent into a designated, labeled
waste container.[2][3][4]

o Waste Classification: Unused Lubrol WX and contaminated materials should be treated as
chemical waste.

e Engage a Licensed Waste Disposal Contractor: The disposal of chemical waste, including
Lubrol WX, must be handled by a licensed waste disposal contractor.[2][3][4][5] Do not
attempt to dispose of this chemical through standard laboratory drains or as general waste.

o Container Disposal: Empty containers must be disposed of according to official regulations.
[1] They should be properly sealed and handed over to the licensed waste disposal
contractor.

Quantitative Data Summary

While specific quantitative limits for disposal are not detailed in the available safety data
sheets, the following hazard classifications are important for waste profiling:
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Hazard . .
L Regulation Code Description
Classification
o Regulation (EC) No H302: Harmful if
Acute Toxicity (Oral) Acute Tox. 4
1272/2008 swallowed[1]
Serious Eye Regulation (EC) No Eve Irit. 2 H319: Causes serious
e Irrit.
Damage/Eye Irritation 1272/2008 Y eye irritation[1]
) Slightly hazardous for
Water Hazard Class German Regulation 1

water[1]

Experimental Workflow and Disposal Logic

The following diagram illustrates the logical workflow from the use of Lubrol WX in an

experiment to its final disposal.
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Caption: Disposal workflow for Lubrol WX from laboratory use to final disposal.
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This guide is intended to provide foundational information for the safe disposal of Lubrol WX.
Always refer to the specific Safety Data Sheet (SDS) for the product you are using and consult
with your institution's Environmental Health and Safety (EHS) department for detailed protocols
and regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. serva.de [serva.de]
. msdspds.castrol.com [msdspds.castrol.com]
. msdspds.castrol.com [msdspds.castrol.com]

. msdspds.castrol.com [msdspds.castrol.com]

°
o1 S w N -

. msdspds.castrol.com [msdspds.castrol.com]

¢ To cite this document: BenchChem. [Proper Disposal of Lubrol WX: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174942/docs#proper-disposal-of-lubrol-wx-a-guide-
for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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